(Z)-1,2-Dichloroethene

• CAS No.: 156-59-2
• Product Name: (Z)-1,2-Dichloroethene
• Molecular Formula: C2H2Cl2; ClCH=CHCl; C2H2Cl2
• Molecular Weight: 96.94 g/mol
• IUPAC Name: (Z)-1,2-dichloroethene
• Standard InChI: InChI=1S/C2H2Cl2/c3-1-2-4/h1-2H/b2-1-
• Standard InChIKey: KFUSEUYYWQURPO-UPHRSURJSA-N
• Isomeric SMILES: C(=C\Cl)\Cl
• SMILES: C(=CCl)Cl
• Canonical SMILES: C(=CCl)Cl
• Boiling Point: 140 °F at 760 mm Hg (NTP, 1992); 54.4 °C; 60 °C; 55 °C; 118-140°F
• Colorform: Liquid; Colorless liquid
• Density: 1.2837 at 68 °F (NTP, 1992); 1.2837 g/cu cm at 20 °C; Relative density (water = 1): 1.28; (77°F): 1.27
• Flash Point: 39 °F (NTP, 1992); 6.0 °C (42.8 °F) - closed cup; 2.2 to 3.9 °C (closed cup); 2 °C c.c.; 36-39°F
• Melting Point: -112.9 °F (NTP, 1992); -64.9 °C; -80.0 °C; -57 to -115°F
• Physical Description: 1,2-dichloroethylene, (cis isomers) appears as a clear colorless liquid with an ether-like odor. Flash point 36-39°F. Denser than water and insoluble in water. Vapors heavier than air. Used in the making of perfumes.; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid (usually a mixture of the cis & trans isomers) with a slightly acrid, chloroform-like odor.
• Description: 1, 2-Dichloroethene, also called 1, 2-dichloroethylene, is a highly flammable, colorless liquid with a sharp, harsh odor. It is used to produce solvents and in chemical mixtures. You can smell very small amounts of 1, 2-dichloroethene in air (about 17 parts of 1, 2-dichloroethene per million parts of air [17 ppm]). There are two forms of 1, 2-dichloroethene; one is called cis-1, 2-dichloroethene and the other is called trans-1,2-di-chloroethene. Sometimes both forms are present as a mixture.; 1,2-dichloroethylene, (cis isomers) appears as a clear colorless liquid with an ether-like odor. Flash point 36-39°F. Denser than water and insoluble in water. Vapors heavier than air. Used in the making of perfumes.; Cis-1,2-dichloroethene is a 1,2-dichloroethene.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 1 to 5 mg/mL at 61° F (NTP, 1992); 0.05 M; In water, 6.41X10+3 mg/L at 25 °C; In water, 3.5X10+3 mg/L at 25 °C; Slightly soluble in water; Miscible with ethanol, ethyl ether, acetone; very soluble in benzene, chloroform; Solubility in water: poor; 0.4%
• Synonyms: (Z)-1,2-Dichloroethylene; 1,2-cis-Dichloroethene; 1,2-cis-Dichloroethylene; HCC 1130c; R 1130c; cis-1,2-Dichlorethylene; cis-1,2-Dichloroethene; cis-1,2-Dichloroethylene; cis-Dichloroethene; cis-Dichloroethylene
• Vapor Density: 3.34 (NTP, 1992) (Relative to Air); 3.54 g/L (at BP, 760 mm Hg); Relative vapor density (air = 1): 3.34
• Vapor Pressure: 200 mm Hg at 77 °F ; 400 mm Hg at 106° F (NTP, 1992); 2.00X10+2 mm Hg at 25 °C; 180-265 mmHg
• PubChem Compound: 643833
• Last Modified: Nov 11 2021